Cas no 530740-47-7 (2-Acetyl-4-chloro-1-hydroxynaphthalene)

• Product Name: 2-Acetyl-4-chloro-1-hydroxynaphthalene
• CAS No: 530740-47-7
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• MDL: MFCD06658285
• CID: 366996
• PubChem ID: 11481426
• Update Time: 2025-10-22

2-Acetyl-4-chloro-1-hydroxynaphthalene Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-chloro-1-hydroxy-2-naphthalenyl)-
• 1-(4-Chloro-1-hydroxy-naphthalen-2-yl)ethanone
• 1-(4-chloro-1-hydroxynaphthalen-2-yl)ethanone
• 2-acetyl-4-chloro-1-hydroxynaphthalene
• 1-(4-Chlor-1-hydroxy-[2]naphthyl)-aethanon
• 1-(4-Chlor-1-hydroxy-naphthyl-(2))-aethanon-(1)
• 1-(4-chloro-1-hydroxy-[2]naphthyl)-ethanone
• 1-(4-chloro-1-hydroxy-2-naphthalenyl)ethanone
• 2-acetyl-4-chloro-1-naphthol
• AB1006
• 1-(4-Chloro-1-hydroxy-naphthalen-2-yl)-ethanone
• SB37528
• DTXSID90467264
• 1-(4-chloro-1-hydroxynaphthalen-2-yl)ethan-1-one
• CS-0341841
• NOFNICHETXGVBM-UHFFFAOYSA-N
• 530740-47-7
• FT-0712560
• 1-(4-chloranyl-1-oxidanyl-naphthalen-2-yl)ethanone
• A829386
• AKOS024258361
• 1-(4-Chloro-1-hydroxy-2-naphthyl)ethanone
• SCHEMBL2166364
• MFCD06658285
• DB-071624
• 2-Acetyl-4-chloro-1-hydroxynaphthalene

• MDL： MFCD06658285
• Inchi： 1S/C12H9ClO2/c1-7(14)10-6-11(13)8-4-2-3-5-9(8)12(10)15/h2-6,15H,1H3
• InChI Key： NOFNICHETXGVBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C(=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 220.02900
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.40140

Additional information on 2-Acetyl-4-chloro-1-hydroxynaphthalene

Research Briefing on 2-Acetyl-4-chloro-1-hydroxynaphthalene (CAS: 530740-47-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-Acetyl-4-chloro-1-hydroxynaphthalene (CAS: 530740-47-7) is a naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its acetyl and chloro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anticancer agents. This briefing aims to summarize the latest research findings on this compound, highlighting its synthetic utility, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Acetyl-4-chloro-1-hydroxynaphthalene as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that modifications at the acetyl and hydroxyl groups could significantly enhance the compound's binding affinity to specific kinase targets, paving the way for the development of next-generation therapeutics for oncology. The study also reported improved pharmacokinetic properties of derivatives derived from this scaffold, suggesting its potential for clinical translation.

In addition to its pharmaceutical applications, 2-Acetyl-4-chloro-1-hydroxynaphthalene has been employed in chemical biology as a fluorescent probe. A 2022 paper in ACS Chemical Biology detailed its use in detecting reactive oxygen species (ROS) in cellular environments. The compound's unique photophysical properties, including its stability and selectivity, make it a promising tool for real-time imaging of oxidative stress in disease models. This application could provide valuable insights into the mechanisms of neurodegenerative diseases and aging.

Recent advancements in synthetic methodologies have also expanded the accessibility of 2-Acetyl-4-chloro-1-hydroxynaphthalene. A 2023 report in Organic Letters described a novel, one-pot synthesis route that improves yield and reduces environmental impact compared to traditional methods. This innovation is expected to facilitate larger-scale production and further exploration of the compound's utility in drug discovery and material science.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural optimization and formulation strategies. Future directions may include combinatorial chemistry approaches to explore a broader chemical space and identify lead compounds with enhanced therapeutic potential.

In conclusion, 2-Acetyl-4-chloro-1-hydroxynaphthalene (CAS: 530740-47-7) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its applications span from drug development to diagnostic tools, underscoring its importance in advancing biomedical science. Continued investigation into its properties and derivatives is likely to yield further breakthroughs in the coming years.